N-(2-fluorophenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-13-7-8-17(28-2)16(11-13)24-10-9-23(19(26)20(24)27)12-18(25)22-15-6-4-3-5-14(15)21/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: OGKCYEPYOSNWBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

N-(2-fluorophenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H18FN3O4 and its molecular weight is 383.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Novel derivatives of related compounds have been synthesized and evaluated for various biological activities, including anti-inflammatory, antipsychotic, herbicidal, and anticancer effects. For instance, Sunder and Maleraju (2013) discussed the synthesis of novel derivatives with significant anti-inflammatory activity, emphasizing the potential pharmaceutical applications of such compounds (Sunder & Maleraju, 2013).

Herbicidal and Antimicrobial Applications

• Research into derivatives with structural similarities has revealed potential applications in agriculture, such as herbicidal activities against various weeds. Wu et al. (2011) designed and synthesized novel derivatives demonstrating good herbicidal activities, highlighting the potential use of these compounds in weed management (Wu et al., 2011).

Anticancer Potential

• Studies on derivatives have also explored their potential as anticancer agents. Al-Sanea et al. (2020) investigated certain derivatives for in vitro cytotoxic activity against cancer cell lines, identifying compounds with appreciable cancer cell growth inhibition (Al-Sanea et al., 2020).

Coordination Complexes and Antioxidant Activity

• Research includes the synthesis of coordination complexes with potential antioxidant activity, as demonstrated by Chkirate et al. (2019), who synthesized pyrazole-acetamide derivatives showing significant antioxidant activity (Chkirate et al., 2019).